2-(2,3-Dimethylphenyl)propanal

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2-(2,3-dimethylphenyl)propanal
• InChI: InChI=1S/C11H14O/c1-8-5-4-6-11(10(8)3)9(2)7-12/h4-7,9H,1-3H3
• InChI Key: GNEYVIZQCGXVEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C=O)C

Description

2-(2,3-Dimethylphenyl)propanal is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(2,3-Dimethylphenyl)methyloxirane, compound of formula (XXII), prepared according to example 1 (158 mg, 0.97 mmol), was dissolved in toluene (1.57 mL) and BF3OEt2 (0.006 ml, 0.05 mmol) was added at room temperature. After 2 h at room temperature, a sample was mixed with solid NaHCO3, filtered, concentrated under reduced pressure, and the residue was analyzed by 1H NMR. The crude product consisted essentially of pure 2-(2,3-dimethylphenyl)propanal.

Synthesis routes and methods II

Procedure details

2-(2,3-Dimethylphenyl)methyloxirane, compound of formula (XXII), prepared according to example 4 (0.84 g, 5.18 mmol), was dissolved in dry dichloromethane (50 mL) and powdered Cu(BF4)2 hydrate (318 mg) was added at room temperature. After 2 h at room temperature, the mixture was washed with water, dried over Na2SO4 and concentrated under reduced pressure to yield 0.84 g (100%) of the title product.